2-(4-Chlorophenyl)benzo[d]oxazole-5-carbaldehyde

• Molecular Formula: C14H8ClNO2
• Molecular Weight: 257.67 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-1,3-benzoxazole-5-carbaldehyde
• InChI: InChI=1S/C14H8ClNO2/c15-11-4-2-10(3-5-11)14-16-12-7-9(8-17)1-6-13(12)18-14/h1-8H
• InChI Key: PJGGAJIOUZXLLJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(O2)C=CC(=C3)C=O)Cl

Description

2-(4-Chlorophenyl)benzo[d]oxazole-5-carbaldehyde is a chemical compound with the molecular formula C14H8ClNO2. It is a derivative of benzoxazole, featuring a chlorophenyl group and an aldehyde functional group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Chlorophenyl)benzo[d]oxazole-5-carbaldehyde typically involves the condensation of 2-aminophenol with 4-chlorobenzaldehyde under acidic conditions to form the benzoxazole ring. The reaction is usually carried out in the presence of a dehydrating agent such as polyphosphoric acid or phosphorus oxychloride .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

2-(4-Chlorophenyl)benzo[d]oxazole-5-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an alkaline medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products

Oxidation: 2-(4-Chlorophenyl)benzo[d]oxazole-5-carboxylic acid.

Reduction: 2-(4-Chlorophenyl)benzo[d]oxazole-5-methanol.

Substitution: Various substituted benzoxazole derivatives depending on the nucleophile used.

Scientific Research Applications

2-(4-Chlorophenyl)benzo[d]oxazole-5-carbaldehyde has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery for various therapeutic areas.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and fluorescent dyes.

Mechanism of Action

The mechanism of action of 2-(4-Chlorophenyl)benzo[d]oxazole-5-carbaldehyde depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. For example, its antimicrobial activity could be due to the inhibition of bacterial enzymes, while its anticancer activity might involve the induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

2-(4-Chlorophenyl)benzoxazole: Lacks the aldehyde group, which may affect its reactivity and biological activity.

2-(4-Methylphenyl)benzo[d]oxazole-5-carbaldehyde: Similar structure but with a methyl group instead of a chlorine atom, potentially altering its chemical properties and applications.

2-Phenylbenzo[d]oxazole-5-carbaldehyde: Lacks the chlorine atom, which may influence its reactivity and biological activity.

Uniqueness

2-(4-Chlorophenyl)benzo[d]oxazole-5-carbaldehyde is unique due to the presence of both the chlorophenyl and aldehyde groups, which confer distinct chemical reactivity and potential biological activities. The combination of these functional groups makes it a versatile compound for various applications in research and industry .